2alpha,3alpha-Dihydroxyolean-12-en-28-oic acid
2alpha,3alpha-Dihydroxyolean-12-en-28-oic acid
Brand Name:
Vulcanchem
CAS No.:
26563-68-8
VCID:
VC0198513
InChI:
InChI=1S/C30H48O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)16-25)8-9-22-27(5)17-20(31)23(32)26(3,4)21(27)10-11-29(22,28)7/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20-,21?,22-,23-,27+,28-,29-,30+/m1/s1
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1)C)C(=O)O)C
Molecular Formula:
C30H48O4
Molecular Weight:
472.7 g/mol
2alpha,3alpha-Dihydroxyolean-12-en-28-oic acid
CAS No.: 26563-68-8
Reference Standards
VCID: VC0198513
Molecular Formula: C30H48O4
Molecular Weight: 472.7 g/mol
| CAS No. | 26563-68-8 |
|---|---|
| Product Name | 2alpha,3alpha-Dihydroxyolean-12-en-28-oic acid |
| Molecular Formula | C30H48O4 |
| Molecular Weight | 472.7 g/mol |
| IUPAC Name | (4aS,6aR,6aS,6bR,10S,11R,12aR,14bR)-10,11-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C30H48O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)16-25)8-9-22-27(5)17-20(31)23(32)26(3,4)21(27)10-11-29(22,28)7/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20-,21?,22-,23-,27+,28-,29-,30+/m1/s1 |
| Standard InChIKey | MDZKJHQSJHYOHJ-LJJNEPIXSA-N |
| Isomeric SMILES | C[C@@]12CCC3[C@@]([C@H]1CC=C4[C@]2(CC[C@@]5([C@@H]4CC(CC5)(C)C)C(=O)O)C)(C[C@H]([C@H](C3(C)C)O)O)C |
| SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1)C)C(=O)O)C |
| Canonical SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1)C)C(=O)O)C |
| Appearance | Powder |
| PubChem Compound | 179482 |
| Last Modified | Nov 11 2021 |
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